Cas no 769-69-7 (4,1-Benzothiazepine)
4,1-Benzothiazepine structure
Product name:4,1-Benzothiazepine
4,1-Benzothiazepine Chemical and Physical Properties
Names and Identifiers
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- 4,1-Benzothiazepine
- DTXSID101315746
- SCHEMBL5934901
- 769-69-7
-
- Inchi： InChI=1S/C9H7NS/c1-2-4-9-8(3-1)7-11-6-5-10-9/h1-7H
- InChI Key： IIFAAUCAJOOMJH-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 161.02992040g/mol
- Monoisotopic Mass: 161.02992040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.7Ų
- XLogP3: 1.7
4,1-Benzothiazepine Related Literature
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Huiwen Lan,Aimin Wei,Hechuang Zheng,Xuhui Sun,Jun Zhong Nanoscale, 2018,10, 7033-7039
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Andrei Palii,Boris Tsukerblat,Sophia Klokishner,Kim R. Dunbar,Juan M. Clemente-Juan,Eugenio Coronado Chem. Soc. Rev., 2011,40, 3130-3156
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Aaron R. Funk,Efram Goldberg,Eddie L. Chang,Scott A. Trammell,D. Andrew Knight Dalton Trans., 2013,42, 15617-15624
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Aihong Xi,Geoffrey D. Bothun Analyst, 2014,139, 973-981
769-69-7 (4,1-Benzothiazepine) Related Products
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- 2228719-49-9(7-(2-azidoethyl)-2,3-dihydro-1-benzofuran)
- 2138816-89-2(2-(2-Bromoethenyl)-4-ethoxyphenol)
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